Cas no 80066-71-3 (5-Aminoisoquinoline-3-carboxylic acid)
80066-71-3 structure
Product Name:5-Aminoisoquinoline-3-carboxylic acid
CAS No:80066-71-3
MF:C10H8N2O2
MW:188.182722091675
MDL:MFCD11109652
CID:707594
PubChem ID:20515652
Update Time:2025-07-31
5-Aminoisoquinoline-3-carboxylic acid Chemical and Physical Properties
Names and Identifiers
-
- 5-Aminoisoquinoline-3-carboxylic acid
- 3-Isoquinolinecarboxylicacid, 5-amino-
- 3-isoquinolinecarboxylic acid,5-amino
- Y4126
- 80066-71-3
- 5-Aminoisoquinoline-3-carboxylicacid
- AS-65513
- J-516736
- CS-0270751
- SCHEMBL11255211
- 3-Isoquinolinecarboxylicacid,5-amino-(9CI)
- W19058
- DTXSID10608298
- EN300-153305
- AKOS006309808
- BUAXJCKIRCBFJJ-UHFFFAOYSA-N
-
- MDL： MFCD11109652
- Inchi： 1S/C10H8N2O2/c11-8-3-1-2-6-5-12-9(10(13)14)4-7(6)8/h1-5H,11H2,(H,13,14)
- InChI Key： BUAXJCKIRCBFJJ-UHFFFAOYSA-N
- SMILES： OC(C1=CC2C(=CC=CC=2C=N1)N)=O
Computed Properties
- Exact Mass: 188.05900
- Monoisotopic Mass: 188.058577502g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 14
- Rotatable Bond Count: 1
- Complexity: 232
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 1.3
- Topological Polar Surface Area: 76.2Ų
Experimental Properties
- Density: 1.43
- Boiling Point: 447.8°C at 760 mmHg
- Flash Point: 224.6°C
- Refractive Index: 1.745
- PSA: 76.21000
- LogP: 2.09640
5-Aminoisoquinoline-3-carboxylic acid Customs Data
- HS CODE：2933499090
- Customs Data：
China Customs Code:
2933499090Overview:
2933499090. Other compounds containing quinoline or isoquinoline ring system [but not further fused]. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:20.0%
Declaration elements:
Product Name, component content, use to, Please indicate the appearance of Urotropine, 6- caprolactam please indicate the appearance, Signing date
Summary:
2933499090. other compounds containing in the structure a quinoline or isoquinoline ring-system (whether or not hydrogenated), not further fused. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:20.0%
5-Aminoisoquinoline-3-carboxylic acid Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Chemenu | CM143378-1g |
5-aminoisoquinoline-3-carboxylic acid |
80066-71-3 | 95% | 1g |
$1405 | 2024-07-23 | |
| Chemenu | CM143378-1g |
5-aminoisoquinoline-3-carboxylic acid |
80066-71-3 | 95% | 1g |
$830 | 2021-08-05 | |
| Alichem | A189007583-1g |
5-Aminoisoquinoline-3-carboxylic acid |
80066-71-3 | 95% | 1g |
$2222.00 | 2023-09-01 | |
| Alichem | A189007583-5g |
5-Aminoisoquinoline-3-carboxylic acid |
80066-71-3 | 95% | 5g |
$6111.60 | 2023-09-01 | |
| eNovation Chemicals LLC | D767123-100mg |
3-Isoquinolinecarboxylicacid,5-amino-(9CI) |
80066-71-3 | 95% | 100mg |
$365 | 2024-06-06 | |
| Enamine | EN300-153305-0.05g |
5-aminoisoquinoline-3-carboxylic acid |
80066-71-3 | 0.05g |
$1080.0 | 2023-06-05 | ||
| Enamine | EN300-153305-0.1g |
5-aminoisoquinoline-3-carboxylic acid |
80066-71-3 | 0.1g |
$1131.0 | 2023-06-05 | ||
| Enamine | EN300-153305-0.25g |
5-aminoisoquinoline-3-carboxylic acid |
80066-71-3 | 0.25g |
$1183.0 | 2023-06-05 | ||
| Enamine | EN300-153305-0.5g |
5-aminoisoquinoline-3-carboxylic acid |
80066-71-3 | 0.5g |
$1234.0 | 2023-06-05 | ||
| Enamine | EN300-153305-1.0g |
5-aminoisoquinoline-3-carboxylic acid |
80066-71-3 | 1g |
$1286.0 | 2023-06-05 |
5-Aminoisoquinoline-3-carboxylic acid Related Literature
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Eléonore Resongles,Corinne Casiot,Françoise Elbaz-Poulichet,Rémi Freydier,Odile Bruneel,Christine Piot,Sophie Delpoux,Aurélie Volant,Angélique Desoeuvre Environ. Sci.: Processes Impacts, 2013,15, 1536-1544
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Manickam Bakthadoss,Tadiparthi Thirupathi Reddy,Vishal Agarwal,Duddu S. Sharada Chem. Commun., 2022,58, 1406-1409
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M. Zeiger,N. Jäckel,P. Strubel,L. Borchardt,R. Reinhold,W. Nickel,J. Eckert,V. Presser,S. Kaskel J. Mater. Chem. A, 2015,3, 17983-17990
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J. Matthew Kurley,Phillip W. Halstenberg,Abbey McAlister,Stephen Raiman,Richard T. Mayes RSC Adv., 2019,9, 25602-25608
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Xinhuan Wang,Shuangfei Cai,Cui Qi Analyst, 2017,142, 2500-2506
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